Cas no 1361843-01-7 (2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde)

• Product Name: 2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde
• CAS No: 1361843-01-7
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926101
• Update Time: 2025-06-11

2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-3-1-2-8(11(9)14)10-5-4-7(6-17)12(15)16-10/h1-6H
• InChI Key： NEPZGOKIZJKBEE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C=O)=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde

Recent Advances in the Study of 2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde (CAS: 1361843-01-7)

2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde (CAS: 1361843-01-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the presence of multiple chlorine substituents and a nicotinaldehyde moiety, make it a versatile building block for the construction of heterocyclic compounds. Recent synthetic methodologies have optimized the preparation of 2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde, achieving higher yields and purity levels. These advancements are critical for its application in drug discovery programs, where reproducibility and scalability are paramount.

In terms of biological activity, preliminary studies have demonstrated that derivatives of 2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde exhibit promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that these compounds may interfere with bacterial cell wall synthesis, although further investigations are required to elucidate the exact molecular targets. Additionally, some derivatives have shown anti-inflammatory effects in vitro, potentially through the modulation of cytokine production.

Recent publications have also highlighted the compound's role in the development of kinase inhibitors. The nicotinaldehyde scaffold has been utilized to design molecules that selectively target specific kinases involved in cancer progression. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the optimal substitutions for enhancing binding affinity and selectivity.

Despite these promising findings, challenges remain in the clinical translation of 2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 2-Chloro-6-(2,3-dichlorophenyl)nicotinaldehyde represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to explore its utility in drug discovery, and future studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential. This brief underscores the importance of interdisciplinary approaches in advancing the development of novel bioactive molecules derived from this compound.